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Compound of Interest

4-(4-Methoxyphenyl)-1,2,3-
Compound Name:
Thiadiazol-5-Amine

Cat. No.: B053712

An In-depth Technical Guide on 4-(4-
Methoxyphenyl)-1,2,3-Thiadiazol-5-Amine

Preliminary Findings and Data Scarcity for a Niche Compound

This technical guide addresses the chemical properties and structure of 4-(4-
Methoxyphenyl)-1,2,3-thiadiazol-5-amine. It is important for the intended audience of
researchers, scientists, and drug development professionals to note that while fundamental
identifying information for this specific chemical entity is available, a comprehensive body of
public-domain research, including detailed experimental protocols, extensive spectral analyses,
and biological activity studies, appears to be limited. This document compiles the available data
and highlights areas where further research is needed.

Core Chemical Properties and Structure

4-(4-Methoxyphenyl)-1,2,3-thiadiazol-5-amine is a distinct isomer within the thiadiazole
family. Its structure is characterized by a 1,2,3-thiadiazole ring substituted at the 4-position with
a 4-methoxyphenyl group and at the 5-position with an amine group.

Structure:

Caption: Chemical structure of 4-(4-Methoxyphenyl)-1,2,3-thiadiazol-5-amine.
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A summary of the core chemical data is presented in the table below. It is critical to distinguish
this compound from its more frequently documented isomer, 5-(4-methoxyphenyl)-1,3,4-
thiadiazol-2-amine.

Property Value

CAS Number 115842-95-0
Molecular Formula CoHoN30S
Molecular Weight 207.25 g/mol
Melting Point 258-261°C[1]
Boiling Point Data not available
Solubility Data not available

Synthesis and Experimental Protocols

A thorough search of scientific literature and chemical databases did not yield a specific,
detailed experimental protocol for the synthesis of 4-(4-Methoxyphenyl)-1,2,3-thiadiazol-5-
amine. While general methods for the synthesis of 4-aryl-1,2,3-thiadiazoles exist, a protocol
tailored to the introduction of a 5-amino group on this specific scaffold could not be located.

For the benefit of researchers, a generalized workflow for the potential synthesis of related
thiadiazole compounds is presented below. This is a hypothetical pathway and would require
significant experimental validation for the target compound.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.rsc.org/suppdata/c9/nj/c9nj02139f/c9nj02139f1.pdf
https://www.benchchem.com/product/b053712?utm_src=pdf-body
https://www.benchchem.com/product/b053712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials
(e.g., 4-methoxyacetophenone derivative)

(Formation of Hydrazone)

l

Reaction with Thionyl Chloride
(Hurd-Mori Synthesis)

l

Introduction of Amino Group

4-(4-Methoxyphenyl)-1,2,3-thiadiazol-5-amine

Click to download full resolution via product page

Caption: A generalized, hypothetical synthetic workflow.

Spectral Data

No specific spectral data (*H NMR, 3C NMR, IR, Mass Spectrometry) for 4-(4-
Methoxyphenyl)-1,2,3-thiadiazol-5-amine (CAS 115842-95-0) were found in the public
domain. This lack of characterization data is a significant gap in the scientific record for this
compound.

Biological Activity and Signaling Pathways

Currently, there is no available information on the biological activity, pharmacological
properties, or mechanism of action of 4-(4-Methoxyphenyl)-1,2,3-thiadiazol-5-amine.
Consequently, no signaling pathways or experimental workflows related to its biological effects
can be described or visualized. The biological activities reported for other "methoxyphenyl
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thiadiazole amine" compounds are related to different isomers and cannot be extrapolated to
the 1,2,3-thiadiazole structure.

Conclusion and Future Directions

4-(4-Methoxyphenyl)-1,2,3-thiadiazol-5-amine is a chemical entity for which basic identifying
information is available. However, there is a pronounced scarcity of in-depth technical data. For
researchers and drug development professionals, this presents both a challenge and an
opportunity. The lack of established synthetic protocols, spectral characterization, and
biological screening data indicates that this compound is largely unexplored.

Future research should focus on:
» Developing and publishing a reliable, high-yield synthetic protocol.

o Comprehensive characterization using modern spectroscopic techniques (NMR, IR, MS, and
elemental analysis).

« In-vitro and in-vivo screening to determine any potential biological activities.

Without this foundational research, the potential applications of 4-(4-Methoxyphenyl)-1,2,3-
thiadiazol-5-amine in medicinal chemistry and materials science will remain unknown.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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